Cas no 90357-06-5 (Bicalutamide)

Bicalutamide is a non-steroidal anti-androgen medication used in the treatment of prostate cancer. Its key advantages include potent androgen receptor antagonism, which inhibits testosterone's role in fueling tumor growth, making it an effective therapeutic option for patients with hormone-sensitive disease.
Bicalutamide structure
Bicalutamide structure
Product Name:Bicalutamide
CAS No:90357-06-5
MF:C18H14F4N2O4S
MW:430.373377323151
MDL:MFCD00869971
CID:61406
PubChem ID:2375
Update Time:2025-08-28

Bicalutamide Chemical and Physical Properties

Names and Identifiers

    • Bicalutamide
    • Bicalutamide (Subject to patent free)
    • 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamid
    • Bicalutamidec
    • Bicalutumide (CDX, ICI 176334, Casodex®, Cosudex®, Calutide®, Kalumid®)
    • Bicaiutamide
    • BicalutaMide API
    • Cosudex
    • ODEX
    • Bicalutamide (CDX)
    • Casodex
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionamide
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamide
    • Calutide
    • ICI 176334
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
    • Bicalutamide (Casodex)
    • LKJPYSCBVHEWIU-UHFFFAOYSA-N
    • (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
    • C18H14F4N2O4S
    • ICI 176,334
    • CPD000466329
    • Propanami
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide (ACI)
    • Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (±)- (ZCI)
    • (±)-4′-Cyano-α,α,α-trifluoro-3-[(p-fluorophenyl)sulfonyl]-2-methyl-m-lactotoluidide
    • Casode
    • ZD 176334
    • Bicalutamide for system suitability
    • AC-4232
    • Bicusan
    • bicalutamida
    • NCGC00167977-02
    • HMS3654K18
    • CCRIS 8728
    • EX-A962
    • D00961
    • BICALUTAMIDE [USP MONOGRAPH]
    • Bicalutamide, British Pharmacopoeia (BP) Reference Standard
    • Tox21_303560
    • Calumid
    • Z2108698963
    • SDCCGSBI-0633779.P001
    • BICALUTAMIDE [USAN]
    • BICALUTAMIDE (MART.)
    • Bicalutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
    • LP01026
    • 4'-cyano-3-[(4- fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
    • BICALUTAMIDE [EP MONOGRAPH]
    • NSC722665
    • NSC-722665
    • HMS3263M13
    • NCGC00261711-01
    • PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-, (+/-)-
    • rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
    • 4'-cyano-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide
    • SR-01000759410-4
    • (+-)-bicalutamide
    • BDBM18525
    • HSDB 7655
    • HMS3714P13
    • NC00201
    • Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (+-)-
    • Q1988832
    • HMS2051B13
    • (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p- fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
    • N-(4-Cyano-3-(trifluoromethyl)phenyl)3-3((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-propanamide
    • BICALUTAMIDE (USP IMPURITY)
    • AB00639963_10
    • NCGC00257459-01
    • CCG-220876
    • CCG-100951
    • L02BB03
    • Casodex (TN)
    • NS00000400
    • AB00639963-08
    • N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
    • CHEBI:91617
    • BRD-A29485665-001-11-0
    • BICALUTAMIDE (EP MONOGRAPH)
    • SB17301
    • 90357-06-5
    • MLS001424047
    • Bicadex
    • Binabic
    • Bical
    • DTXSID501016794
    • B3206
    • HMS2089N12
    • racemic bicalutamide
    • BRD-A29485665-001-03-7
    • BICALUTAMIDE [VANDF]
    • AKOS015895073
    • Pharmakon1600-01504827
    • MLS000759437
    • 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
    • HMS3393B13
    • BCP02110
    • (+/-)-4'-CYANO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-3-((P-FLUOROPHENYL)SULFONYL)-2-METHYL-M-LACTOTOLUIDIDE
    • CHEMBL409
    • NSC759816
    • HMS3372K05
    • A0Z3NAU9DP
    • Tox21_501026
    • Bicalutamide, Pharmaceutical Secondary Standard; Certified Reference Material
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
    • ICI-176334
    • BICALUTAMIDE [WHO-DD]
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
    • DB01128
    • BCP9000408
    • Bicalox
    • Bicalutamide, United States Pharmacopeia (USP) Reference Standard
    • BICALUTAMIDE [USP-RS]
    • KS-1161
    • (RS)-bicalutamide
    • NCGC00167487-01
    • DTXCID00209197
    • CHEBI:3090
    • BICALUTAMIDE [USP IMPURITY]
    • BCPP000337
    • CS-1296
    • BRN 5364666
    • NCGC00167977-09
    • Bicamide
    • bicalutamidum
    • SMR000466329
    • CHEBI:144093
    • CAS-90357-06-5
    • NCGC00167977-01
    • (+/-)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
    • BICALUTAMIDE (USP MONOGRAPH)
    • Bypro
    • Bicalutamide, European Pharmacopoeia (EP) Reference Standard
    • NSC-759816
    • BICALUTAMIDE [JAN]
    • SW197581-4
    • Bicalutamide (JP18/USP/INN)
    • s1190
    • Bicatlon
    • NSC 759816
    • N-[(4-CYANO-3-TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYLPROPANAMIDE
    • EN300-1715981
    • BICALUTAMIDE [MART.]
    • DB-041165
    • BICALUTAMIDE [INN]
    • N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropanamide
    • Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-
    • C08160
    • -2-hydroxy-2-methylpropanamide
    • NCGC00167977-03
    • AB00639963-09
    • UNII-A0Z3NAU9DP
    • -3-(4-fluorophenylsulfonyl)
    • SR-01000759410-5
    • N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-sulfonyl]-2-hydroxy-2-methyl-propionamide
    • BRD-A29485665-001-12-8
    • MFCD00869971
    • HMS2232H03
    • ICI176,334-1
    • BICALUTAMIDE [ORANGE BOOK]
    • Propanamide,
    • Calutol
    • (RS)-4'-cyano-alpha',alpha',alpha',-trifluoro-3-(4-fluorophenylsulphonyl)-2-hydroxy-2-methylpropiono-m-toluidide
    • inverted exclamation markY98% (HPLC), powder
    • SR-01000759410
    • AB00639963-06
    • CCG-222330
    • Bicalutamide (CDX), >=98% (HPLC), powder
    • Bicalutamide [USAN:USP:INN:BAN]
    • BICALUTAMIDE (USP-RS)
    • NCGC00167977-20
    • 4'-Cyano-alpha,alpha,alpha-trifuloro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
    • DTXSID2022678
    • Tox21_112488
    • Raffolutil
    • Ormandyl
    • SCHEMBL3611
    • HY-14249
    • BICALUTAMIDE [MI]
    • GTPL2863
    • N-(4-cyano-3-(trifluoromethyl)phenyl)
    • BICALUTAMIDE [HSDB]
    • Bicalutamide Crystalline Form II
    • Kalumid
    • MDL: MFCD00869971
    • Inchi: 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
    • InChI Key: LKJPYSCBVHEWIU-UHFFFAOYSA-N
    • SMILES: N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)(C)O)=O)=CC=1
    • BRN: 5364666

Computed Properties

  • Exact Mass: 430.06100
  • Monoisotopic Mass: 430.06104075 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.3
  • Molecular Weight: 430.4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.5200
  • Melting Point: 194.0 to 198.0 deg-C
  • Boiling Point: 650.3°C at 760 mmHg
  • Flash Point: 347.1±31.5 °C
  • Refractive Index: 1.577
  • Solubility: DMSO: >5mg/mL
  • PSA: 115.64000
  • LogP: 4.03338
  • Sensitiveness: Sensitive to light
  • Vapor Pressure: 7.54X10-15 mm Hg at 25 °C (est)
  • Merck: 1200
  • λmax: 270(CH3CN)(lit.)

Bicalutamide Security Information

Bicalutamide Customs Data

  • HS CODE:2929909090
  • Customs Data:

    China Customs Code:

    2929909090

    Overview:

    2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bicalutamide Pricemore >>

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Bicalutamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; < 25 °C; 5 min, < 25 °C
1.2 Solvents: Tetrahydrofuran ;  2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate ,  Water ;  rt
1.4 Reagents: Hydrogen peroxide ;  rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ;  -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water
Reference
Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide
Chen, Bang-Chi; Zhao, Rulin; Gove, Stacey; Wang, Bei; Sundeen, Joseph E.; et al, Journal of Organic Chemistry, 2003, 68(26), 10181-10182

Production Method 2

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  overnight, rt
Reference
Hydroxysulfenylation of Electron-Deficient Alkenes through an Aerobic Copper Catalysis
Xi, Hui; Deng, Bicheng; Zong, Zhenzhen; Lu, Shenglin; Li, Zhiping, Organic Letters, 2015, 17(5), 1180-1183

Production Method 3

Reaction Conditions
1.1 Reagents: Formic acid ,  Hydrogen peroxide Solvents: Methyl acetate ,  Water ;  2 - 5 °C; 37 °C; 5 h, 25 - 35 °C
Reference
Process for preparing extremely pure 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
, Czech Republic, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetone ,  Water ;  0.5 h, rt
Reference
An improved process for the preparation of bicalutamides by oxidation of the sulfide precursors using H2O2 as oxidant
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid
Reference
DMSO-Mediated Difunctionalization of Electron-Deficient Olefins to Access β-Hydroxysulfides with High Chemoselectivity
Gao, Bao ; Liu, Xiaojun; Yan, Qian; Yang, Ruiting; Jiang, Tao; et al, Synthesis, 2022, 54(9), 2258-2266

Production Method 6

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt → -78 °C
1.2 Reagents: Butyllithium ;  20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ;  rt → -78 °C; -78 °C → rt; 3 h, rt
Reference
Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging
Parent, Ephraim E.; Dence, Carmen S.; Jenks, Carl; Sharp, Terry L.; Welch, Michael J.; et al, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040

Production Method 7

Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Water ;  15 h, 90 °C
Reference
Silyloxymethanesulfinate as a sulfoxylate equivalent for the modular synthesis of sulfones and sulfonyl derivatives
Kim, Dae-Kwon; Um, Hyun-Suk; Park, Hoyoon; Kim, Seonwoo; Choi, Jin; et al, Chemical Science, 2020, 11(48), 13071-13078

Production Method 8

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid ;  12 h, rt
Reference
Auto-oxidative hydroxysulfenylation of alkenes
Huo, Congde; Wang, Yajun; Yuan, Yong; Chen, Fengjuan; Tang, Jing, Chemical Communications (Cambridge, 2016, 52(45), 7233-7236

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90357-06-5)Bicalutamide
Order Number:sfd16953;1639626
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90357-06-5)Bicalutamide
Order Number:A843528
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):226.0/677.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90357-06-5)毕卡鲁胺
Order Number:LE1639626
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com

Bicalutamide Spectrogram

MS-MS
MS-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90357-06-5)Bicalutamide
sfd16953;1639626
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:90357-06-5)Bicalutamide
A843528
Purity:99%/99%
Quantity:25g/100g
Price ($):226.0/677.0
Email